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Compound of Interest

Compound Name: BAY 1003803

Cat. No.: B15144598 Get Quote

Technical Support Center: BAY 1003803
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to preventing and troubleshooting BAY 1003803
precipitation in stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing BAY 1003803 stock solutions?

A1: For optimal solubility and stability, it is recommended to prepare stock solutions of BAY
1003803 in high-purity, anhydrous DMSO. Water contamination in DMSO can significantly

reduce the solubility of hydrophobic compounds and lead to precipitation.

Q2: What is the maximum concentration for a BAY 1003803 stock solution in DMSO?

A2: While the absolute maximum solubility may be higher, a concentration of up to 2.5 mg/mL

in DMSO is a reliable starting point for a clear solution. For higher concentrations, careful

optimization and solubility testing are recommended.

Q3: How should I store my BAY 1003803 stock solution to prevent precipitation?

A3: Proper storage is critical to maintain the integrity of your stock solution.[1] We recommend

the following:
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Aliquoting: Store the stock solution in small, single-use aliquots to minimize freeze-thaw

cycles.[1] Repeated freezing and thawing can promote precipitation.

Temperature: For long-term storage (up to 6 months), store aliquots at -80°C. For short-term

storage (up to 1 month), -20°C is acceptable.[2]

Container: Use tightly sealed vials to prevent moisture absorption from the air, as DMSO is

hygroscopic.

Q4: My BAY 1003803 solution has precipitated after storage. Can I still use it?

A4: It is not recommended to use a stock solution with visible precipitate without attempting to

redissolve it. The presence of precipitate indicates that the concentration of the supernatant is

lower than intended, which will lead to inaccurate experimental results. Filtering out the

precipitate is also not advised as it will alter the concentration in an unquantified manner.

Troubleshooting Guide: Precipitation Issues
This guide provides a systematic approach to resolving precipitation issues with BAY 1003803
stock solutions.

Issue 1: Precipitation observed during the initial
preparation of the stock solution.
Caption: Troubleshooting workflow for precipitation during stock solution preparation.

Issue 2: Precipitation observed after thawing a
previously clear stock solution.
Caption: Troubleshooting workflow for precipitation after thawing a stock solution.

Quantitative Data Summary
The following table summarizes the known solubility and storage parameters for BAY 1003803.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://naturtotalshop.com/en/storage-of-dmso/
https://www.benchchem.com/pdf/Technical_Support_Center_Managing_Inhibitor_Precipitation_in_Culture_Media.pdf
https://www.benchchem.com/product/b15144598?utm_src=pdf-body
https://www.benchchem.com/product/b15144598?utm_src=pdf-body
https://www.benchchem.com/product/b15144598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Solvent/Condition Value/Recommendation

Solubility
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (5.07 mM)[2]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (5.07 mM)[2]

Storage Temperature Long-term (up to 6 months) -80°C[1][2]

Short-term (up to 1 month) -20°C[2]

In DMSO at 4°C Up to 2 weeks[1]

Experimental Protocols
Protocol 1: Preparation of a 2.5 mg/mL BAY 1003803
Stock Solution in a Multi-Component Vehicle
This protocol is suitable for in vivo studies.

Weigh the desired amount of BAY 1003803 powder in a sterile, conical tube.

Add 10% of the final desired volume of DMSO to the tube.

Vortex the solution until the powder is fully dissolved.

Add 40% of the final volume of PEG300 and mix thoroughly.

Add 5% of the final volume of Tween-80 and mix until the solution is homogeneous.

Add 45% of the final volume of saline to reach the final desired volume and concentration.[2]

If any precipitation or phase separation occurs, gently warm the solution and/or sonicate until

it becomes clear.[2]

Aliquot the solution into single-use, tightly sealed vials and store at -80°C for long-term

storage or -20°C for short-term storage.[2]
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Protocol 2: Preparation of a 2.5 mg/mL BAY 1003803
Stock Solution for In Vitro Use
This protocol is a general guideline for preparing a DMSO stock solution.

Weigh the desired amount of BAY 1003803 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous, high-purity DMSO to achieve the target

concentration of 2.5 mg/mL.

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in a 37°C water bath for 10-15 minutes,

followed by sonication in a water bath sonicator for 15-20 minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot the stock solution into single-use volumes and store at -80°C, protected from light.

Signaling Pathway
BAY 1003803 is an agonist of the glucocorticoid receptor (GR). The binding of BAY 1003803 to

GR initiates a signaling cascade that ultimately modulates the transcription of target genes.
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Caption: Simplified signaling pathway of BAY 1003803 via the glucocorticoid receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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